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Compound of Interest

Compound Name: 4-Butylpyridine

Cat. No.: B1266651 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This guide provides essential, immediate safety and

logistical information for 4-Butylpyridine, including detailed operational and disposal plans to

foster a secure laboratory environment.

Chemical Safety and Hazard Information
4-Butylpyridine is a combustible liquid that can cause significant irritation.[1][2][3][4] It is

crucial to be aware of its potential hazards to implement appropriate safety measures.

Hazard Classifications:

Causes skin irritation (H315)[1][2]

Causes serious eye irritation (H319)[1][2]

May cause respiratory irritation (H335)[1][2]
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Physical and Chemical Properties

Physical State Liquid[1]

Color Colorless to pale yellow[1]

Boiling Point 196-197 °C[5]

Flash Point 67 °C (152.6 °F) - closed cup[5]

Density 0.923 g/mL at 25 °C[5]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure risks when handling 4-
Butylpyridine. The following table summarizes the recommended protective equipment.
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Protection Type Recommended Equipment
Specifications and

Guidelines

Eye Protection
Safety glasses with side

shields or chemical goggles.

Must be tested and approved

under government standards

such as EN166 (EU) or OSHA

29 CFR 1910.133.[1][4]

Hand Protection Chemical-resistant gloves.

Neoprene or PVC gloves are

recommended.[3] Nitrile gloves

are not recommended.[6]

Gloves must be inspected

before use and removed using

proper techniques.[1]

Respiratory Protection Air-purifying respirator.

If ventilation is inadequate, use

a full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges.[1][5]

Body Protection Protective clothing.

Overalls, a P.V.C. apron, or

other protective clothing

should be worn to prevent skin

contact.[3]

Operational and Handling Protocols
Adherence to strict operational protocols is essential for the safe handling of 4-Butylpyridine
in a laboratory setting.

Workflow for Handling 4-Butylpyridine
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Workflow for Handling 4-Butylpyridine

Preparation

Handling

Cleanup & Storage

Review SDS

Don Appropriate PPE

Ensure Fume Hood is Operational

Transport Chemical to Fume Hood

Dispense 4-Butylpyridine

Securely Close Container

Decontaminate Work Area

Remove PPE Correctly

Wash Hands Thoroughly

Store in Designated Area
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Caption: A procedural diagram outlining the key steps for the safe handling of 4-Butylpyridine
from preparation to storage.

Handling Procedures:

Ventilation: Always handle 4-Butylpyridine in a well-ventilated area, preferably within a

certified laboratory chemical fume hood.[1][6]

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes,

as well as inhalation of vapors.[3]

Clothing: Do not allow clothing that has become wet with the chemical to remain in contact

with the skin.[3]

Hygiene: After handling, wash hands thoroughly.[1] Avoid eating, drinking, or smoking in the

work area.[1]

Storage Procedures:

Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[3][7]

Keep away from incompatible materials, including strong oxidizing agents and strong acids.

[4]

Protect containers from physical damage and check for leaks regularly.[3]

Ensure there are no ignition sources, such as open flames or sparks, in the storage area.[3]

Emergency and Disposal Plans
Proper planning for emergencies and waste disposal is a critical component of laboratory

safety.

Emergency First Aid Procedures
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[7] Seek medical

attention if irritation persists.[1]

Skin Contact

Immediately remove all contaminated clothing.

[3] Flush the skin with running water for at least

15 minutes.[8] If skin irritation occurs, seek

medical advice.[1]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[1] If the individual

feels unwell, call a poison center or doctor.[1]

Ingestion

Rinse the mouth with water.[1] Do NOT induce

vomiting.[7] Seek medical attention if you feel

unwell.[1]

Spill and Disposal Procedures
Spill Response:

Evacuate: Clear the area of all personnel.[3]

Ventilate: Ensure the area is well-ventilated.

Containment: For minor spills, absorb the chemical with a non-combustible absorbent

material such as sand, earth, or vermiculite.[1]

Collection: Collect the absorbed material and place it into a suitable, sealed container for

disposal.[6][7]

Decontamination: Clean the spill area thoroughly.

Waste Disposal:
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Dispose of 4-Butylpyridine as hazardous waste in accordance with local, state, and federal

regulations.[3]

Do not allow the chemical or its wash water to enter drains.[3]

Consult with your institution's environmental health and safety department or a licensed

professional waste disposal service for specific guidance.[3] Recycling options may be

available and should be explored.[3]

Firefighting Measures
Suitable Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide.[3]

Hazards: The combustion of 4-Butylpyridine can produce toxic fumes, including carbon

oxides and nitrogen oxides.[1][3]

Firefighter Protection: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for 4-
Butylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266651#personal-protective-equipment-for-
handling-4-butylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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